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Integrating a computational modeling package like Adopy with PsychoPy typically involves using the model
to dynamically control the parameters of an experiment based on ongoing performance and to analyze the
collected data. The workflow can be visualized in the following diagram, which outlines the key stages from

setup to analysis.
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This workflow is supported by PsychoPy's ExperimentHandler and TrialHandler classes, which

are designed to manage complex trial structures and integrate data from multiple loops into a single data file

[1].

Detailed Experimental Protocols

Here are detailed methodologies for key experiments that leverage the integration between a modeling

package and PsychoPy.

Protocol 1: Implementing a Psychophysical Staircase

This protocol is used for adaptively measuring sensory thresholds.

e Objective: To precisely determine a participant's detection or discrimination threshold using an
adaptive staircase procedure.
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e PsychoPy Components:

o Staircase Handler: Use a StairHandler [1], QuestHandler [1], or PsiHandler [1] to
manage the adaptive presentation of stimulus levels based on the participant's responses.

o Stimuli: Use standard PsychoPy visual stimuli (e.g., GratingStim, DotStim [2] [3]). The
critical attribute (e.g., contrast, coherence) is controlled by the staircase.

¢ Model Integration:

o The staircase handler itself acts as a simple trial-by-trial model. For more complex models (e.g.,
Bayesian estimation), the model from Adopy would be updated each trial, and its recommended
stimulus level for the next trial would be passed to the PsychoPy stimulus.

e Procedure:

Initialize the staircase handler with a start value, step sizes, and stopping criteria.

For each trial, retrieve the current stimulus level from the handler.

Present the stimulus and collect the participant's response (correct/incorrect or yes/no).
Pass the response to the staircase handler's .addData() method [1] and then to the
computational model for updating.

o The handler calculates the next stimulus level. Repeat until the stopping criteria are met.

¢ Data Collection: The ExperimentHandler will automatically save the trial number, stimulus level,

o

(e]

[¢]

[¢]

and response for each trial [1].

Protocol 2: Cognitive Task Modeling (e.g., Posnher Cuing Task)

This protocol measures the effects of attention on reaction time.

¢ Objective: To quantify how valid and invalid visual cues affect reaction times to a probe stimulus.
¢ PsychoPy Components:
o Stimuli: A fixation point, a cue (e.g., a ShapeStim arrow [4]), and a probe (e.g., a
GratingStim [4]).
o Trial Structure: Use a TrialHandler [1] [4] to manage different trial types (e.g., valid vs.
invalid cue) imported from a conditions file [4].
¢ Model Integration:
o A cognitive model (e.g., a Drift Diffusion Model) implemented in Adopy would be fitted to the
trial-by-trial reaction time and accuracy data after the experiment is complete.
e Procedure:
o Import trial conditions (cue position, probe position, validity) from a . csv or . x1sx file using
data.importConditions() [4].
o Create a TrialHandler with the list of conditions and number of repetitions.
o For each trial, the stimuli attributes (e.g., probe.setPos(...)) are set according to the
current trial's dictionary [4].
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Present the stimuli in sequence (fixation, cue, probe) with precise timing controlled by
win.flip() and core.wait() [4].

Collect the keyboard response and reaction time.

Add the response data to the experiment with exp.addData('resp.rt', RT) and
exp.nextEntry () [1].

o Data Collection: The output file will contain columns for trial type, cue validity, reaction time, and
accuracy [1] [4].

Protocol 3: Perceptual Decision-Making with Random Dot
Kinematograms (RDK)

This protocol is used to study motion perception and decision-making.

¢ Objective: To measure the relationship between motion coherence and performance (psychometric
function).
e PsychoPy Components:

o

[e]

Stimulus: Use the DotStim component to present a field of moving dots [2] [3].

Key Parameters: coherence (fraction of dots moving in the signal direction), dir (direction of
motion), speed, and nDots [2] [3].

Dot Motion Algorithms: Configure signalDots and noiseDots parameters according to
Scase et al. (1996) to control the type of random dot kinematogram [2] [3].

¢ Model Integration:

[e]

The experiment can use a StairHandler to adaptively change coherence. Subsequently, a
model like a Weibull function is often fit to the final data to determine threshold [5].

e Procedure:

[e]

o

o

[e]

Initialize the DotStim with specific motion parameters.

Within a trial loop, present the dot motion stimulus for a set duration.

The participant indicates the perceived direction of motion.

The coherence level for the next trial is determined by the adaptive procedure or a pre-defined
condition list.

o Data Analysis:

o

[e]

After data collection, combine results from multiple staircases using
data.functionFromStaircase() [5].

Fit a psychometric function (e.g., FitWeibull) to the combined data to calculate a detection
threshold [5].

Data Handling and Analysis Specifications
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PsychoPy provides robust tools for saving and analyzing data, which are crucial for model-based

experiments.

Aspect

Description & PsychoPy Tool

Relevance to Modeling

Data Saving

Data File
Contents

Model
Input/Output

Curve Fitting
& Analysis

The ExperimentHandler automatically saves

data in wide-text format (saveWideText=True).

Use addData() to add custom variables [1].

Files typically include trial sequence, stimulus
parameters, participant responses, and reaction
times. Columns can be sorted by priority or
alphabetically [1].

While not explicitly detailed in the results, the
paradigm involves the model receiving trial
outcomes and outputting new parameters for
subsequent trials.

Use data.FitWeibull or similar for
psychometric functions [5]. Data can be plotted
using libraries like pylab [5].

Creates the primary dataset for
model fitting and validation.

Provides the necessary trial-by-
trial observations for the
computational model.

This iterative process is the core
of adaptive, model-driven
experimentation.

Used to derive quantitative
measures (e.g., threshold, slope)
from the collected data after the
experiment.

Important Considerations for Implementation

e Timing Precision: For visual stimuli, always use win.flip() instead of core.wait() to
synchronize with screen refreshes and achieve millisecond precision [4].

¢ Dynamic Stimulus Control: When a model updates parameters in real-time, use methods like
stim.setPos() or dotStim.coherence to update the stimulus on each trial before calling
draw() and flip() [4][2].

¢ Handling Multiple Experiments: For sessions involving multiple tasks, PsychoPy's Session class
can manage a persistent window and inputs across different experiments [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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